molecular formula C11H18N2O B8541518 4-{[(2-Methoxyethyl)methylamino]methyl}phenylamine

4-{[(2-Methoxyethyl)methylamino]methyl}phenylamine

Cat. No.: B8541518
M. Wt: 194.27 g/mol
InChI Key: PGAQDRVMUWMODC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{[(2-Methoxyethyl)methylamino]methyl}phenylamine is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

4-[[2-methoxyethyl(methyl)amino]methyl]aniline

InChI

InChI=1S/C11H18N2O/c1-13(7-8-14-2)9-10-3-5-11(12)6-4-10/h3-6H,7-9,12H2,1-2H3

InChI Key

PGAQDRVMUWMODC-UHFFFAOYSA-N

Canonical SMILES

CN(CCOC)CC1=CC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In acetic acid (100 ml) was dissolved N-(2-methoxyethyl)-N-methyl-4-nitrobenzylamine (5.9 g), and to the mixture was added reduced iron (7.5 g) little by little. The mixture was stirred at room temperature overnight, and the solvent was evaporated. To the residue was added ethyl acetate, and precipitates were filtered off. The filtrate was washed with sodium hydroxide solution, water and saturated brine, and dried with anhydrous magnesium sulfate. Under reduced pressure, the solvent was evaporated to give 4-((N-(2-methoxyethyl)-N-methylamino)methyl)aniline (3.4 g) as red oil.
[Compound]
Name
reduced iron
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
5.9 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of (2-methoxy-ethyl)-methyl-(4-nitro-benzyl)-amine, from step 1, (56 mg, 0.25 mmol) is added methanol (1 mL), hydrazine (33 μL), and Raney-Nickel (10 mg). The reaction mixture is shaken at room temperature for 16 hours, then filtered and the solution concentrated to yield 4-{[(2-Methoxy-ethyl)-methyl-amino]-methyl}-phenylamine, which is used as such for the subsequent reaction.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
33 μL
Type
reactant
Reaction Step One
Quantity
10 mg
Type
catalyst
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One

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